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Introduction

Pentyl butyrate, also known as amyl butyrate, is an organic ester widely recognized for its
characteristic fruity aroma, reminiscent of pear or apricot.[1][2] This colorless liquid is a key
component in the fragrance and flavor industries, valued for its ability to impart sweet, fruity
notes to a variety of consumer products.[3][4] Its natural occurrence in fruits like apples,
apricots, and bananas contributes to its appeal and consumer acceptance.[5] This document
provides detailed application notes, experimental protocols, and relevant data for the use of
pentyl butyrate in fragrance formulations.

Physicochemical Properties and Scent Profile

Pentyl butyrate's utility in the fragrance industry is largely dictated by its physical and chemical
properties, which influence its volatility, stability, and olfactory characteristics.

Scent Profile: The odor of pentyl butyrate is predominantly described as fruity, with specific
notes of pear and apricot.[1][2] It is also characterized as sweet, with nuances of banana and
pineapple.[6] This pleasant and recognizable scent profile makes it a versatile ingredient in
creating fruity and floral fragrance compositions.

Data Presentation: Physicochemical and Olfactory Data
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Property Value Reference
Amyl butyrate, Pentyl

Synonyms [1][2]
butanoate

CAS Number 540-18-1 [2]

Molecular Formula CoH1802 [2]

Molecular Weight 158.24 g/mol [2]

Appearance Colorless liquid [3]

Odor Description

Fruity, pear, apricot, sweet,

banana, pineapple

[1](216]

Odor Detection Threshold

210 ppb (parts per billion)

Recommended Usage Level

Up to 8.0% in fragrance

[5]

concentrate
Boiling Point 186 °C (367 °F; 459 K) [2]
Flash Point 135 °F (57.2 °C)
Solubility Soluble in alcohol and ether; ]

very slightly soluble in water

Applications in Fragrance Formulations

Pentyl butyrate is a versatile fragrance ingredient used across a wide range of product

categories, including:

e Fine Fragrances: It is often used as a top or middle note to introduce a fresh and fruity

character.

o Personal Care Products: Its pleasant aroma is incorporated into lotions, creams, shampoos,

and soaps.

e Household Products: It can be found in air fresheners, candles, and cleaning products to

provide a clean and fruity scent.
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Experimental Protocols
Sensory Evaluation of Pentyl Butyrate

Objective: To assess the olfactory characteristics of pentyl butyrate.
Methodology: Blotter Test
e Materials:

o Pentyl butyrate sample

o Odorless smelling strips (blotters)

o Ethanol (95%, odorless) for dilution (optional)

o Well-ventilated, odor-free room

e Procedure:

[e]

Dip a clean smelling strip into the pentyl butyrate sample to a depth of about 1 cm.

o If the neat material is too intense, prepare a 10% dilution in ethanol and use a fresh strip.
o Remove the strip and allow the solvent (if used) to evaporate for a few seconds.

o Wave the smelling strip about 10-15 cm from the nose and inhale gently.

o Record the initial odor impressions (top notes).

o Evaluate the scent profile at regular intervals (e.g., 5 min, 30 min, 1 hour, 4 hours) to
observe the evolution of the fragrance (middle and base notes).

o Document the odor characteristics, intensity, and tenacity (how long the scent lasts).

Instrumental Analysis using Gas Chromatography-
Olfactometry (GC-O)
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Objective: To separate and identify the odor-active compounds in a fragrance formulation
containing pentyl butyrate.

Methodology:
e Instrumentation:

o Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an olfactory
detection port (ODP).

o Mass spectrometer (MS) for compound identification.
o Appropriate capillary column (e.g., DB-5 or equivalent).
e Sample Preparation:

o Dilute the fragrance oil containing pentyl butyrate in a suitable solvent (e.g., ethanol or
dichloromethane) to an appropriate concentration.

e GC-MS/O Analysis:
o Inject the sample into the GC.
o The effluent from the GC column is split between the FID/MS and the ODP.

o Atrained panelist sniffs the effluent at the ODP and records the time, intensity, and
description of each odor detected.

o Simultaneously, the FID provides quantitative data, and the MS provides mass spectra for
compound identification.

o Correlate the sensory data from the ODP with the chemical data from the MS to identify
the specific compounds responsible for the perceived aroma.

Stability Testing of Pentyl Butyrate in a Cosmetic Base

Objective: To evaluate the stability of pentyl butyrate in a finished product (e.g., a lotion) under
various environmental conditions.
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Methodology:
e Sample Preparation:
o Prepare a batch of the cosmetic base without any fragrance (control).

o Prepare a batch of the cosmetic base with a specified concentration of the fragrance oill
containing pentyl butyrate.

o Package the samples in the final intended packaging.
o Storage Conditions:
o Store samples under a range of conditions to simulate shelf life and consumer use:
» Accelerated Stability: 40°C and 75% relative humidity for 3 months.

» Real-Time Stability: 25°C and 60% relative humidity for the intended shelf life of the
product (e.g., 12-24 months).

» Light Exposure: Exposure to UV light to assess for potential discoloration or
degradation.

» Freeze-Thaw Cycles: Cycle samples between freezing and room temperature to assess
emulsion stability.

e Evaluation:

o At specified time points (e.g., 1, 2, 3 months for accelerated; 3, 6, 12, 24 months for real-
time), evaluate the samples for:

Odor: Any change in the fragrance profile, intensity, or character.

Color: Any discoloration of the product.

pH and Viscosity: Any significant changes from the initial measurements.

Phase Separation: For emulsions, check for any signs of separation.
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Signaling Pathway and Logical Relationships
Olfactory Signal Transduction Pathway

The perception of pentyl butyrate's aroma begins with its interaction with olfactory receptors in
the nasal cavity. This initiates a signaling cascade that transmits the information to the brain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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